Cas no 882435-02-1 (INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]-)

• Product Name: INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]-
• CAS No: 882435-02-1
• MF: C₁₉H₂₂N₆O₄
• MW: 398.415783405304
• CID: 3448235
• Update Time: 2025-10-21

INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]- Chemical and Physical Properties

Names and Identifiers

• INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]-
• 2-[(3-Pyridyl)pyrrolidin-1-yl]-2'-deoxyinosine
• Inosine, 2'-deoxy-2-[2-(3-pyridinyl)-1-pyrrolidinyl]- (9CI)
• 2-[(3-Pyridyl) pyrrolidin-1-yl]-2’-deoxyinosine, DNA adduct NNN12

• Inchi： 1S/C19H22N6O4/c26-9-14-13(27)7-15(29-14)25-10-21-16-17(25)22-19(23-18(16)28)24-6-2-4-12(24)11-3-1-5-20-8-11/h1,3,5,8,10,12-15,26-27H,2,4,6-7,9H2,(H,22,23,28)/t12?,13-,14+,15+/m0/s1
• InChI Key： QROKHOUXOSSGOR-FGDMXMHKSA-N
• SMILES： O=C1N=C(N2CCCC2C2C=NC=CC=2)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=NC1=2

Additional information on INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]-

Research Brief on INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]- and Compound 882435-02-1 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of novel nucleoside analogs, particularly INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]- (referred to as INOSINE-Pyrrolidinyl hereafter), and the compound with CAS number 882435-02-1. These molecules have garnered significant attention due to their unique structural properties and promising biological activities. This research brief synthesizes the latest findings on these compounds, focusing on their synthesis, mechanism of action, and potential therapeutic applications.

INOSINE-Pyrrolidinyl is a modified nucleoside analog that incorporates a pyrrolidinyl-pyridine moiety at the 2'-position of the deoxyinosine scaffold. This structural modification enhances its binding affinity to specific RNA and DNA targets, making it a valuable tool for studying nucleic acid interactions and developing targeted therapies. Recent studies have demonstrated its efficacy in modulating RNA splicing and inhibiting viral replication, particularly in RNA viruses such as SARS-CoV-2 and influenza. The compound's ability to interfere with viral polymerase activity has positioned it as a potential candidate for broad-spectrum antiviral drug development.

Compound 882435-02-1, on the other hand, has emerged as a key intermediate in the synthesis of several biologically active molecules. Its chemical structure, characterized by a unique heterocyclic core, allows for versatile derivatization, enabling the development of novel kinase inhibitors and epigenetic modulators. Recent publications have highlighted its role in the selective inhibition of protein kinases involved in cancer cell proliferation, such as CDK4/6 and BRAF mutants. Additionally, its potential application in neurodegenerative diseases has been explored, with preliminary data suggesting neuroprotective effects in models of Parkinson's and Alzheimer's diseases.

The synthesis of INOSINE-Pyrrolidinyl and 882435-02-1 has been optimized in recent years, with several research groups reporting high-yield and scalable routes. For INOSINE-Pyrrolidinyl, a multi-step enzymatic and chemical synthesis approach has been developed, leveraging engineered nucleoside phosphorylases and palladium-catalyzed cross-coupling reactions. Similarly, 882435-02-1 has been synthesized via a convergent strategy involving key Suzuki-Miyaura and Buchwald-Hartwig couplings, ensuring high purity and stereochemical control. These advancements have facilitated the production of these compounds in quantities sufficient for preclinical and clinical studies.

In terms of biological evaluation, both compounds have shown promising results in vitro and in vivo. INOSINE-Pyrrolidinyl has demonstrated potent antiviral activity with IC50 values in the low micromolar range against a panel of RNA viruses. Mechanistic studies reveal that it acts as a chain terminator during viral RNA synthesis, a property attributed to its lack of a 3'-hydroxyl group. Compound 882435-02-1, meanwhile, has exhibited selective cytotoxicity against cancer cell lines harboring specific genetic mutations, with minimal effects on normal cells. Its ability to penetrate the blood-brain barrier has also been confirmed, supporting its potential use in treating central nervous system disorders.

Despite these encouraging findings, challenges remain in the development of these compounds. For INOSINE-Pyrrolidinyl, issues such as metabolic stability and oral bioavailability need to be addressed through further structural optimization. Similarly, the off-target effects and long-term toxicity of 882435-02-1 require comprehensive evaluation in advanced animal models. Ongoing research is focused on addressing these limitations, with several derivative compounds currently in the pipeline.

In conclusion, INOSINE, 2'-DEOXY-2-[2-(3-PYRIDINYL)-1-PYRROLIDINYL]- and 882435-02-1 represent exciting avenues for drug discovery and chemical biology research. Their unique mechanisms of action and therapeutic potential underscore the importance of continued investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel treatments in virology, oncology, and neurology.